Cas no 952183-36-7 (5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde)

• Product Name: 5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• CAS No: 952183-36-7
• MF: C₆H₄INO₂
• MW: 249.005933761597
• MDL: MFCD09607924
• CID: 3157850
• PubChem ID: 24213808
• Update Time: 2025-07-23

5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• 6-Hydroxy-5-iodonicotinaldehyde
• 5-iodo-6-oxo-1H-pyridine-3-carbaldehyde
• 1,6-Dihydro-5-iodo-6-oxo-3-pyridinecarboxaldehyde
• D74794
• CNB18336
• AKOS005072144
• CB-0751
• DTXSID801234935
• CS-0089038
• 5-Iodo-6-oxo-1,6-dihydropyridine-3-carbaldehyde
• MFCD09607924
• 952183-36-7

• MDL： MFCD09607924
• Inchi： 1S/C6H4INO2/c7-5-1-4(3-9)2-8-6(5)10/h1-3H,(H,8,10)
• InChI Key： MUZFYISCCNBZTD-UHFFFAOYSA-N
• SMILES： IC1C(NC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 248.92868g/mol
• Monoisotopic Mass: 248.92868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Melting Point: 228-230°

5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde

Introduction to 5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde (CAS No. 952183-36-7) and Its Emerging Applications in Chemical Biology

5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde (CAS No. 952183-36-7) is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and functional properties. This compound belongs to the class of α-haloketones, characterized by the presence of both an iodine substituent and an aldehyde group, which make it an invaluable intermediate in synthetic organic chemistry. The pyridine core further enhances its utility by providing a scaffold for further derivatization, enabling the development of novel bioactive molecules.

The aldehyde functionality in 5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde serves as a reactive handle for various chemical transformations, including condensation reactions, oxidation processes, and nucleophilic additions. These reactions are fundamental in constructing complex molecular architectures, making the compound a preferred building block for drug discovery programs. Additionally, the iodine atom at the 5-position introduces electrophilic characteristics that facilitate cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of biaryl compounds and other complex motifs found in natural products and pharmaceuticals.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various biological pathways and are often implicated in diseases such as cancer and inflammation. The structural motif of 5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde has been explored as a scaffold for designing PPI modulators. For instance, studies have demonstrated its potential in inhibiting the interaction between specific transcription factors and their coactivators by virtue of its ability to mimic natural ligands through hydrogen bonding and hydrophobic interactions. This approach has opened up new avenues for developing therapeutics that selectively disrupt aberrant signaling networks.

Another area where 5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde has shown promise is in the development of kinase inhibitors. Kinases are enzymes that phosphorylate target proteins, thereby regulating a wide range of cellular processes. Dysregulation of kinase activity is associated with numerous diseases, particularly cancers. The compound’s aldehyde group can be used to covalently bind to cysteine residues within kinase active sites or to form stable adducts with other nucleophilic residues. This has led to the identification of novel kinase inhibitors with improved selectivity and potency compared to existing drugs. Recent computational studies have highlighted the binding modes of 5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde derivatives with various kinases, providing insights into their mechanism of action and guiding further optimization efforts.

The synthesis of 5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde itself is an intriguing challenge that has been addressed through multiple methodologies. One common approach involves the condensation of ethyl acetoacetate with iodobenzene under acidic conditions followed by oxidation and dehydration steps. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the iodine substituent at the desired position. These synthetic strategies highlight the compound’s accessibility and its suitability for large-scale production, which is essential for both academic research and industrial applications.

The versatility of 5-Iodo-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde extends beyond its role as a synthetic intermediate; it also serves as a key component in material science applications. For example, its ability to undergo polymerization reactions makes it a candidate for developing novel organic semiconductors and conductive polymers. These materials are increasingly relevant in the field of flexible electronics due to their lightweight nature and tunable electronic properties. Furthermore, derivatives of this compound have been explored as ligands for metal complexes that exhibit catalytic activity in organic transformations such as C-H activation and oxidation reactions.

In conclusion,5-Iodo-6-oxyo 1 6 dihydro 3 pyridinecarbaldehyde CAS No 952183 36 7 represents a multifaceted compound with broad applications across chemical biology medicinal chemistry material science It continues to be an object of intense research due to its unique structural features reactivity and potential therapeutic applications The ongoing development of new synthetic methods computational models and biological assays will further enhance our understanding utilization this valuable compound